6-Chloro-N-hydroxynicotinamide
Overview
Description
6-Chloro-N-hydroxynicotinamide is a chemical compound with the molecular formula C6H5ClN2O2 . It has a molecular weight of 172.57 .
Molecular Structure Analysis
The molecular structure of 6-Chloro-N-hydroxynicotinamide contains a total of 16 bonds, including 11 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 hydroxylamine (aliphatic), 1 hydroxyl group, and 1 Pyridine .Physical And Chemical Properties Analysis
The density of 6-Chloro-N-hydroxynicotinamide is predicted to be 1.488±0.06 g/cm3 . The boiling point, melting point, and flash point are not available .Scientific Research Applications
C6H5ClN2O2\mathrm{C_6H_5ClN_2O_2}C6H5ClN2O2
and a molecular weight of 172.57 g/mol, has garnered interest in various fields. Here are six unique applications:- Research : Scientists are investigating its use as an adjunct therapy for various cancers, including breast, ovarian, and prostate cancer .
- Potential : 6-Chloro-N-hydroxynicotinamide acts as an antioxidant and may protect neurons from oxidative damage. Researchers are exploring its neuroprotective effects and potential therapeutic applications .
- Evidence : Studies suggest that 6-Chloro-N-hydroxynicotinamide possesses anti-inflammatory properties by modulating inflammatory pathways. It may be useful in managing chronic inflammatory conditions .
- Potential Applications : It might be beneficial in managing type 2 diabetes or obesity-related metabolic disturbances .
- Applications : It could be explored as a potential antimicrobial agent against drug-resistant pathogens .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Anti-Inflammatory Activity
Metabolic Disorders
Antibacterial and Antifungal Effects
Chemical Biology and Enzyme Inhibition
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be involved in the degradation of nicotinic acid by aerobic bacteria .
Mode of Action
6-Chloro-N-hydroxynicotinamide is a Group A FAD-dependent monooxygenase that catalyzes the decarboxylative hydroxylation of 6-hydroxynicotinic acid (6-HNA) to 2,5-dihydroxypyridine (2,5-DHP) with concomitant oxidation of NADH . This suggests that it plays a crucial role in the metabolic pathway of nicotinic acid degradation.
Biochemical Pathways
6-Chloro-N-hydroxynicotinamide is involved in the nicotinic acid degradation pathway in aerobic bacteria . It catalyzes the conversion of 6-hydroxynicotinic acid to 2,5-dihydroxypyridine, a key step in this pathway . The downstream effects of this reaction contribute to the overall metabolic process of nicotinic acid degradation.
properties
IUPAC Name |
6-chloro-N-hydroxypyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2/c7-5-2-1-4(3-8-5)6(10)9-11/h1-3,11H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOHQAUNAFDWCEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(=O)NO)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-N-hydroxynicotinamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,2,4-triazole](/img/structure/B1532608.png)
